Cas no 2137092-49-8 (4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole)

• Product Name: 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole
• CAS No: 2137092-49-8
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 6021681
• PubChem ID: 165471763
• Update Time: 2025-06-08

4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole
• 4-methanesulfonyl-1-{[(2R)-pyrrolidin-2-yl]methyl}-1H-pyrazole
• EN300-1116019
• 2137092-49-8

• Inchi： 1S/C9H15N3O2S/c1-15(13,14)9-5-11-12(7-9)6-8-3-2-4-10-8/h5,7-8,10H,2-4,6H2,1H3/t8-/m1/s1
• InChI Key： KSFMWRYTKOVCCN-MRVPVSSYSA-N
• SMILES： S(C)(C1C=NN(C=1)C[C@H]1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole

Professional Introduction to 4-Methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole (CAS No. 2137092-49-8)

4-Methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole, identified by its CAS number 2137092-49-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 4-methanesulfonyl group and a (2R)-pyrrolidin-2-ylmethyl substituent makes it a promising candidate for further investigation, particularly in the synthesis of bioactive molecules.

The compound's structure combines elements that are frequently explored in medicinal chemistry, such as the pyrazole ring, which is known for its versatility in drug design. Pyrazole derivatives have been widely studied for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The incorporation of the 4-methanesulfonyl group enhances the molecule's solubility and metabolic stability, which are crucial factors in drug development.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The (2R)-pyrrolidin-2-ylmethyl moiety in 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole suggests potential interactions with biological targets, making it an attractive scaffold for structure-based drug design. This compound has been investigated in various preclinical studies to assess its efficacy and safety profiles.

The synthesis of 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further pharmacological evaluation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrazole core is known to interact with various neurotransmitter systems, and modifications such as the 4-methanesulfonyl group can fine-tune these interactions. Preclinical studies have shown that derivatives of this class exhibit promising effects on cognitive function and neuroprotection. The stereochemical configuration at the pyrrolidine ring, specifically the (R) configuration, plays a critical role in determining the biological activity of the molecule.

The pharmaceutical industry has increasingly focused on developing drugs with improved pharmacokinetic properties. The presence of polar functional groups like the sulfonamide moiety in 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole enhances its solubility in water, which is beneficial for oral administration. Additionally, the compound's metabolic stability ensures prolonged circulation time, allowing for more effective therapeutic action.

In conclusion, 4-methanesulfonyl-1-{(2R)-pyrrolidin-2-ylmethyl}-1H-pyrazole (CAS No. 2137092-49-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound may play a significant role in addressing unmet medical needs.